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Compound of Interest

Compound Name: Boc-D-pen(acm)-OH

Cat. No.: B558470 Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of Boc-D-pen(acm)-OH, a key reagent in peptide synthesis. Adherence to these

protocols is crucial for ensuring the safety of laboratory personnel and maintaining a compliant

research environment. This document is intended for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Boc-D-pen(acm)-OH is classified as an irritant. All personnel handling this compound should

be fully aware of its potential hazards and trained in the appropriate safety procedures.

Globally Harmonized System (GHS) Classification:

Hazard Class Hazard Statement Signal Word

Skin Irritation H315: Causes skin irritation Warning

Eye Irritation
H319: Causes serious eye

irritation
Warning

Respiratory Irritation
H335: May cause respiratory

irritation
Warning

Precautionary Statements:
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Prevention Response Storage Disposal

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[1]

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[1]

P403+P233: Store in

a well-ventilated

place. Keep container

tightly closed.[1]

P501: Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

P264: Wash hands

thoroughly after

handling.[1]

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[1]

P405: Store locked

up.[1]

P271: Use only

outdoors or in a well-

ventilated area.[1]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[1]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[1]

P312: Call a POISON

CENTER/doctor if you

feel unwell.[1]

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.[1]

P337+P313: If eye

irritation persists: Get

medical

advice/attention.[1]
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P362: Take off

contaminated clothing

and wash before

reuse.[1]

Physical and Chemical Properties
Property Value

Molecular Formula C₁₃H₂₄N₂O₅S

Molecular Weight 320.41 g/mol

Appearance White to off-white solid/powder

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

minimum required PPE for handling Boc-D-pen(acm)-OH includes:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn in

addition to goggles when there

is a significant splash hazard.

To protect eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant nitrile

gloves. Gloves must be

inspected before use and

changed immediately if

contaminated.

To prevent skin contact.

Body Protection

A standard laboratory coat

must be worn and kept

buttoned to protect clothing

and skin.

To minimize skin exposure.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

dust is generated, a NIOSH-

approved N95 respirator or

higher is necessary.

To prevent inhalation of the

powdered compound.

Footwear

Closed-toe shoes that fully

cover the foot are mandatory

in the laboratory.

To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
All handling of Boc-D-pen(acm)-OH must be conducted within a certified chemical fume hood

to mitigate the risk of inhalation. An emergency eyewash station and safety shower must be

readily accessible in the immediate work area.

Preparation:
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Ensure all required PPE is correctly worn before handling the compound.

Designate a specific, clean area within the chemical fume hood for the procedure.

Have all necessary equipment and reagents ready to minimize movement and potential for

spills.

Weighing and Transfer:

Perform all weighing and transfer operations within the fume hood or a ventilated balance

enclosure to prevent the dispersion of dust.

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust

clouds.

Keep the container tightly closed when not in use.

In Case of a Spill:

For small spills, carefully sweep up the solid material, avoiding dust generation. Place the

material in a labeled, sealed container for hazardous waste disposal. Clean the spill area

with a damp cloth, and dispose of the cleaning materials as chemical waste.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department or emergency response team immediately.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation develops, seek medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Boc-D-pen(acm)-OH and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[2]

Waste Segregation and Collection:

Solid Waste: Collect all solid waste containing Boc-D-pen(acm)-OH, including residual

product and contaminated consumables (e.g., weighing paper, gloves, spatulas), in a

dedicated, leak-proof, and clearly labeled hazardous waste container.[3]

Liquid Waste: If Boc-D-pen(acm)-OH is in a solution, collect it in a sealed and appropriately

labeled container that is compatible with the solvent used.[3]

Contaminated Materials: Any items that have come into contact with Boc-D-pen(acm)-OH,

such as weighing paper, gloves, or wipes, should be collected in a separate, sealed

container and treated as chemical waste.[2]

Labeling and Storage:

Clearly label the waste container with "Hazardous Chemical Waste" and the full chemical

name: "Boc-D-pen(acm)-OH".

Store the sealed waste container in a designated, cool, dry, and well-ventilated chemical

waste accumulation area, away from incompatible materials.[2]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[2]

Provide an accurate chemical name and quantity on the waste manifest.
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Workflow Diagram
Workflow for Handling and Disposal of Boc-D-pen(acm)-OH
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Caption: Workflow for the safe handling and disposal of Boc-D-pen(acm)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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